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Compound of Interest

Compound Name: VU0542270

Cat. No.: B2446619 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides essential, immediate safety and logistical

information for the proper disposal of VU0542270, a selective inhibitor of the vascular

Kir6.1/SUR2B KATP channel.

VU0542270 is utilized in cardiovascular research and, like all laboratory chemicals, requires a

structured disposal plan to mitigate risks.[1][2] While specific institutional protocols may vary,

the following guidelines are based on standard best practices for chemical waste management.

Key Properties of VU0542270
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of the key physicochemical characteristics of VU0542270.
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Property Value

Molecular Formula C₁₄H₁₃N₃OS₃

Molecular Weight 335.46 g/mol [3]

Appearance Solid[3]

Solubility 10 mM in DMSO[3]

Storage (Solid) -20°C for 12 months; 4°C for 6 months[3]

Storage (In Solvent) -80°C for 6 months; -20°C for 6 months[1][3]

CAS Number 1396814-79-1[4]

Immediate Safety and Handling Precautions
Before proceeding with disposal, it is crucial to adhere to fundamental safety protocols when

handling VU0542270:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a laboratory coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Avoid Ignition Sources: Keep VU0542270 away from heat, sparks, open flames, and other

potential ignition sources. Employ non-sparking tools when handling the solid form.

Storage: Store the compound in a tightly sealed, correctly labeled container in a cool, dry,

and well-ventilated location, segregated from incompatible materials.[3]

Operational Disposal Plan: A Step-by-Step Protocol
The disposal of VU0542270 must be conducted in accordance with institutional and regulatory

guidelines. It is imperative to manage this compound as chemical waste and not dispose of it

via standard drains or regular trash.[5][6] The following step-by-step protocol outlines the

general procedure for its proper disposal.
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Step 1: Waste Identification and Classification

Treat VU0542270 as a chemical waste product.

Consult your institution's Environmental Health and Safety (EHS) office for specific

classification requirements. Based on its nature as a complex organic molecule, it will likely

be categorized for incineration.

Step 2: Waste Segregation and Collection

Solid Waste: Collect any solid VU0542270, along with contaminated items such as weighing

paper, pipette tips, and gloves, in a designated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste: Solutions containing VU0542270 should be collected in a separate,

compatible, and properly labeled hazardous waste container. Do not mix with other,

incompatible waste streams.

Step 3: Containerization and Labeling

Use only approved hazardous waste containers provided by your institution's EHS

department.

Ensure the container is in good condition and compatible with the chemical.

Label the container clearly with the words "Hazardous Waste," the full chemical name

"VU0542270," and the approximate quantity. Follow all institutional and local regulations for

hazardous waste labeling.

Step 4: Storage Pending Disposal

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Step 5: Arranging for Disposal
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Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, as detailed on the label.

Do not attempt to transport or dispose of the chemical waste yourself.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of VU0542270.

VU0542270 Disposal Workflow

Step 1: Identify Waste
(Solid VU0542270 & Contaminated Materials)

Step 2: Segregate Waste
(Solid vs. Liquid Solutions)

Step 3: Containerize & Label
(Use Approved Hazardous Waste Containers)

Step 4: Store Securely
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Step 5: Schedule EHS Pickup
(Contact Environmental Health & Safety)

Proper Disposal by EHS
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2446619?utm_src=pdf-body-img
https://www.benchchem.com/product/b2446619?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/vu0542270.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10877733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10877733/
https://www.probechem.com/products_VU0542270.html
https://www.caymanchem.com/product/43074/vu0542270
https://www.benchchem.com/pdf/Proper_Disposal_of_Vinylcyclooctane_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b2446619#vu0542270-proper-disposal-procedures
https://www.benchchem.com/product/b2446619#vu0542270-proper-disposal-procedures
https://www.benchchem.com/product/b2446619#vu0542270-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2446619?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2446619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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